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Compound of Interest

Compound Name: Enviroxime

Cat. No.: B1671365

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety protocols and logistical plans for the handling and
disposal of Enviroxime. The following procedural guidance is intended to ensure the safe and
effective use of this antiviral compound in a laboratory setting.

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Enviroxime is not readily available, guidance for
the handling of a related benzimidazole compound provides a strong basis for safe practices.
The following PPE is mandatory when handling Enviroxime powder and solutions:

o Eye Protection: Chemical safety goggles or safety glasses with side shields should be worn
at all times.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber) are
required. Gloves should be inspected before each use and replaced immediately if
contaminated or damaged. Hands should be thoroughly washed after removing gloves.

o Body Protection: A laboratory coat must be worn. For procedures with a risk of splashing, a
PVC apron is also recommended.
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» Respiratory Protection: When handling Enviroxime powder outside of a containment system
(such as a chemical fume hood or biological safety cabinet), a NIOSH-approved N95 or P1
particulate respirator is required.

Quantitative Data Summary

The following table summarizes key quantitative data for Enviroxime. This information is
essential for accurate experimental planning and safety assessment.

Property Value Source
Molecular Formula C17H18N4O3S PubChem
Molecular Weight 358.4 g/mol PubChem

> 1.25 mg/mL in 10%
Solubility DMSO0/40% PEG300/5%
Tween-80/45% Saline

>1.25 mg/mL in 10%
DMSO0/90% (20% SBE-3-CD

in Saline)

> 1.25 mg/mL in 10%
DMS0O/90% Corn Oill

-80°C for up to 6 months;

Storage (Stock Solution)
-20°C for up to 1 month

Relatively non-toxic to various
In Vitro Toxicity cell lines at concentrations of In Vitro Study

32pg/ml or less.

Minimal Inhibitory 0.06 pg/ml for poliovirus; 0.125 i
) ) In Vitro Study
Concentration (MIC) pg/ml for rubella virus.

Experimental Protocols
Preparation of Enviroxime Stock Solution
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Enviroxime is typically supplied as a powder. A stock solution is prepared for use in
experiments. The following is a standard protocol for preparing a stock solution in dimethyl
sulfoxide (DMSO):

e Materials:
o Enviroxime powder
o Anhydrous DMSO
o Sterile microcentrifuge tubes or vials
o Calibrated pipettes and sterile tips
e Procedure:

1. Equilibrate the Enviroxime powder to room temperature before opening the vial to
prevent condensation.

2. In a chemical fume hood, weigh the desired amount of Enviroxime powder.

3. Dissolve the powder in the appropriate volume of DMSO to achieve the desired stock
concentration (e.g., 500 pg/ml).

4. Vortex or sonicate briefly to ensure complete dissolution.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

6. Store the aliquots at -20°C or -80°C as indicated in the table above.

Preparation of Working Solutions

For cell-based assays, the DMSO stock solution is further diluted in culture medium. It is crucial
to ensure the final concentration of DMSO in the culture medium is not toxic to the cells
(typically <0.5%).

Diagrams
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Enviroxime Handling and Preparation Workflow

Preparation

Obtain Enviroxime Powder

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat
- Respirator (if needed)

Weigh Powder in
Chemical Fume Hood

Dissolve in DMSO
to Create Stock Solution

Aliguot Stock Solution

Store at -20°C or -80°C

Experimentation

Dilute Stock Solution
in Culture Medium

Perform In Vitro/
In Vivo Experiment

Collect Waste:

- Contaminated PPE
S = WAYIELS

- Unused Solutions

Segregate as
Non-Hazardous Chemical Waste

Dispose According to
Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling, preparation, and disposal of Enviroxime.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Enviroxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671365#personal-protective-equipment-for-
handling-enviroxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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